N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide

Core Science & Biosynthesis

An In-Depth Technical Guide to N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide: Synthesis, Properties, and Reactivity

Abstract

N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide is a specialized organofluorine compound designed for applications in modern organic synthesis. Its structure is characterized by three key functional motifs: a reactive N-Bromo bond, two strongly electron-withdrawing trifluoromethyl (CF₃) groups, and a sterically demanding tert-butyl group. The presence of the bis(trifluoromethyl)phenyl moiety significantly enhances the electrophilicity of the bromine atom, making the reagent a potent and selective source of electrophilic bromine (Br⁺). The tert-butyl group provides steric shielding, which can influence the regioselectivity of its reactions and enhance the stability of the reagent. This guide details the compound's physicochemical properties, outlines a robust synthetic pathway, explores its anticipated reactivity and mechanistic behavior, and provides essential safety and handling protocols. It is intended for researchers and process chemists engaged in the development of complex molecules, particularly within the pharmaceutical and agrochemical sectors where precise halogenation is critical.[1][2]

Physicochemical and Spectroscopic Profile

The unique substitution pattern of this N-bromoamide dictates its physical and chemical properties. The two CF₃ groups increase its lipophilicity and molecular weight, while the polar amide and N-Br bond contribute to its reactivity.[1][2]

Table 1: Core Physicochemical Properties

Property	Value	Source
CAS Number	1630868-36-8	[3][4]
Molecular Formula	C₁₃H₁₂BrF₆NO	[3][4]
Molecular Weight	392.13 g/mol	[4]
IUPAC Name	N-bromo-N-(tert-butyl)-3,5-bis(trifluoromethyl)benzamide
InChI Key	FZSFGYIJVDYMPM-UHFFFAOYSA-N	[3]
Purity (Typical)	≥85%	[3]
Appearance	Inferred to be a solid at room temperature

Table 2: Predicted Spectroscopic Data

Note: As empirical data is not widely published, these are predicted values based on the analysis of structurally similar compounds and foundational principles of spectroscopy. The chemical shifts of aromatic protons are expected to be significantly downfield due to the deshielding effect of the two CF₃ groups.

Spectrum	Predicted Chemical Shift (δ) / Wavenumber (cm⁻¹)	Key Assignments
¹H NMR	~8.2 ppm (s, 2H), ~8.0 ppm (s, 1H), ~1.6 ppm (s, 9H)	Ar-H (protons ortho to C=O), Ar-H (proton para to C=O), -C(CH₃)₃
¹³C NMR	~165 ppm, ~135 ppm, ~132 ppm (q), ~128 ppm (q), ~125 ppm, ~65 ppm, ~28 ppm	C=O, Ar-C (ipso), Ar-C-CF₃, Ar-C-H, Ar-C-H, -C(CH₃)₃, -C(CH₃)₃
¹⁹F NMR	~ -63 ppm (s)	-CF₃
IR	~1700-1720 cm⁻¹	C=O stretch (higher frequency due to electron withdrawal)

Synthesis and Characterization

The synthesis of N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide is most logically achieved via a two-step sequence: first, the formation of the precursor amide, followed by selective N-bromination.

Rationale for Synthetic Strategy

The synthetic approach is designed for efficiency and control. The formation of the robust amide bond is the initial key step. 3,5-Bis(trifluoromethyl)benzoic acid serves as a readily available starting material.[5] Its conversion to an amide can be achieved through various standard coupling methods. The subsequent N-bromination of the secondary amide must be performed under conditions that avoid aromatic bromination. The use of a selective N-brominating agent like N-bromosuccinimide (NBS) is ideal, as the electron-deficient aromatic ring is deactivated towards electrophilic attack.

Diagram of Synthetic Pathway

The overall transformation from the benzoic acid precursor to the final N-bromoamide product is illustrated below.

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol: Synthesis of N-tert-butyl-3,5-bis(trifluoromethyl)benzamide (Precursor)

This protocol is adapted from standard amidation procedures.

• Acid Chloride Formation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 3,5-bis(trifluoromethyl)benzoic acid (1.0 equiv). Add oxalyl chloride (1.5 equiv) in anhydrous dichloromethane (DCM), followed by a catalytic amount of N,N-dimethylformamide (DMF, 1-2 drops).

• Reaction Monitoring: Stir the mixture at room temperature for 2-3 hours. The reaction progress can be monitored by the cessation of gas evolution.

• Solvent Removal: Once the reaction is complete, remove the solvent and excess oxalyl chloride under reduced pressure to yield the crude 3,5-bis(trifluoromethyl)benzoyl chloride.

• Amidation: Dissolve the crude acid chloride in anhydrous DCM and cool the flask to 0 °C in an ice bath. In a separate flask, dissolve tert-butylamine (1.2 equiv) and a non-nucleophilic base such as triethylamine or diisopropylethylamine (1.5 equiv) in anhydrous DCM.

• Reagent Addition: Add the amine solution dropwise to the cold acid chloride solution with vigorous stirring.

• Reaction Completion & Workup: Allow the reaction to warm to room temperature and stir for an additional 4-6 hours. Upon completion (monitored by TLC), wash the reaction mixture sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude solid can be purified by recrystallization (e.g., from hexanes/ethyl acetate) or flash column chromatography to yield the pure amide precursor.

Experimental Protocol: Synthesis of N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide

• Setup: To a round-bottom flask protected from light (e.g., wrapped in aluminum foil), add the synthesized N-tert-butyl-3,5-bis(trifluoromethyl)benzamide (1.0 equiv) and N-bromosuccinimide (1.1 equiv).

• Solvent Addition: Add an anhydrous, non-polar solvent such as carbon tetrachloride (CCl₄) or DCM.

• Initiation (if necessary): For some N-bromination reactions, a radical initiator like AIBN or a light source may be required, but the reaction often proceeds with gentle heating. Stir the mixture at a gentle reflux (40-50 °C).

• Monitoring: Monitor the reaction by TLC, observing the consumption of the starting amide. The reaction is typically complete within 2-4 hours.

• Workup: Cool the reaction mixture to room temperature. Filter off the succinimide byproduct. Wash the filtrate with a 5% sodium thiosulfate solution to quench any remaining bromine, followed by water and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The final product should be stored in a cool, dark, and dry place, as N-bromo compounds can be sensitive to light and moisture.

Characterization Workflow

Confirming the identity and purity of the final product is essential.

Caption: General mechanism for electrophilic bromination by the title reagent.

Handling, Storage, and Safety

Table 3: Safety and Handling Summary

Category	Recommendation
Personal Protective Equipment (PPE)	Wear safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile). [6]
Handling	Use only in a well-ventilated area, preferably within a chemical fume hood. [6][8]Avoid breathing dust/fumes. [6]Avoid contact with skin and eyes. [8]Keep away from strong acids, bases, and reducing agents.
Storage	Store in a tightly sealed container in a cool, dry, and dark place. [6]N-bromoamides can be light-sensitive and hygroscopic.
First Aid (Eyes)	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention. [6]
First Aid (Skin)	Wash with plenty of soap and water. If irritation persists, seek medical attention. [6]
Disposal	Dispose of contents/container to an approved waste disposal plant in accordance with local regulations. [6]

Conclusion

N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide is a thoughtfully designed synthetic reagent. The strategic placement of electron-withdrawing trifluoromethyl groups creates a highly electrophilic bromine source, while the tert-butyl group provides steric influence and stability. These features make it a potentially superior alternative to common brominating agents like NBS in contexts requiring high reactivity, specific selectivity, and good solubility in organic media. For scientists in drug discovery and process development, this compound represents a valuable tool for the precise and controlled introduction of bromine into complex molecular architectures, facilitating the synthesis of novel chemical entities.

References

• Synthesis of N1-(3,5-Bis(trifluoromethyl)benzyl)benzene-1,2-diamine and N,N-Bis(2-nitrophenyl). MDPI. [Link]

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• Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Chemistry Portal. [Link]

• Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene.

• Synthesis, Characterization, and DFT Studies of N-(3,5-Bis(trifluoromethyl)benzyl)stearamide. MDPI. [Link]

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• Process for the synthesis of 1-(3,5-bis(trifluoromethyl)-phenyl)ethan-1-one.

• Thioamide N–C(S) Activation by Ground-State-Destabilization. NSF Public Access Repository. [Link]

• Reaction Mechanism and Origin of Stereoselectivity in the Fluorination and Trifluoromethylthiolation of 2-Bromoamides with AgF and AgSCF3. ResearchGate. [Link]

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An In-Depth Technical Guide to N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive, publicly available Safety Data Sheet (SDS) for N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide (CAS No. 1630868-36-8) is not readily accessible. The information within this guide has been synthesized from available data for this compound, along with safety information for structurally related N-bromoamides and general principles of laboratory safety. It is imperative that users of this compound conduct their own thorough risk assessment before use and handle it only under the supervision of qualified personnel.

Introduction and Chemical Identity

N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide is a specialized reagent in organic synthesis. Its structure, featuring a reactive N-bromoamide functionality and an electron-deficient aromatic ring, makes it a potent tool for selective halogenation reactions. The bulky tert-butyl group can impart significant steric influence on its reactivity, potentially leading to high regioselectivity in its applications.

Table 1: Chemical and Physical Properties

Property	Value	Source
CAS Number	1630868-36-8	[1][2]
Molecular Formula	C₁₃H₁₂BrF₆NO	[1][2]
Molecular Weight	392.13 g/mol	[2]
Appearance	Solid (presumed)	Inferred from related compounds
Purity	85% (example from one supplier)	[1]
InChI Key	FZSFGYIJVDYMPM-UHFFFAOYSA-N	[1]

Inferred Hazard Analysis and Safety Precautions

Due to the absence of a specific SDS, the following hazard analysis is based on related compounds such as 3,5-bis(trifluoromethyl)benzamide and general knowledge of N-bromoamides.

Potential Hazards:

• Skin and Eye Irritation: Many benzamide derivatives and brominated organic compounds are known to cause skin and eye irritation.[3] Direct contact should be strictly avoided.

• Respiratory Irritation: Inhalation of dust or fumes may cause respiratory tract irritation.[3]

• Toxicity: While specific toxicological data is unavailable, N-bromoamides should be handled as potentially toxic if ingested or absorbed through the skin.

• Reactivity: N-bromoamides are oxidizing agents and can react vigorously with reducing agents. They may also be light-sensitive and decompose over time, especially when exposed to light and moisture.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling this reagent.

Caption: Recommended PPE for handling the reagent.

Handling, Storage, and Emergency Protocols

Safe Handling Workflow

Caption: Step-by-step safe handling protocol.

Storage:

• Store in a cool, dry, and dark place.[4]

• Keep the container tightly sealed to prevent moisture ingress and decomposition.[3][4]

• Store away from incompatible materials such as strong reducing agents and acids.

Emergency Procedures:

Situation	Protocol
Skin Contact	Immediately wash the affected area with copious amounts of soap and water.[3][5] Seek medical attention if irritation persists.
Eye Contact	Flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[5] Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5]
Spill	Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable container for disposal.[3] Ensure adequate ventilation.

Applications in Drug Development and Organic Synthesis

N-bromoamides are valuable reagents in modern organic synthesis, particularly for the selective functionalization of C-H bonds. While specific applications of N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide are not extensively documented in publicly available literature, its structure suggests utility in reactions such as:

• Site-Selective Aliphatic C-H Bromination: N-bromoamides, under visible light photoredox catalysis, can achieve site-selective bromination of unactivated C-H bonds.[6][7] The electron-withdrawing trifluoromethyl groups on the benzamide moiety can modulate the reactivity and selectivity of the N-bromoamide.

• Synthesis of Complex Molecules: The introduction of a bromine atom into a molecule provides a versatile handle for further synthetic transformations, including cross-coupling reactions, nucleophilic substitutions, and eliminations, which are fundamental in the synthesis of active pharmaceutical ingredients.

The 3,5-bis(trifluoromethyl)phenyl motif is known to be a "privileged" structure in catalyst development, suggesting that this reagent could also be explored in the context of developing new catalytic systems.[8]

Illustrative Reaction Scheme: Hypothetical C-H Bromination

Caption: A potential application in C-H functionalization.

Conclusion

N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide is a promising but not yet fully characterized reagent for organic synthesis. Its potential for selective bromination reactions makes it a compound of interest for researchers in drug discovery and development. Due to the lack of a comprehensive Safety Data Sheet, extreme caution is advised. All handling should be performed with appropriate personal protective equipment in a controlled laboratory environment. A thorough risk assessment is mandatory before any experimental work is undertaken.

References

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• Working with Hazardous Chemicals - Organic Syntheses. [Link]

• Release of protein N-glycans by effectors of a Hofmann carboxamide rearrangement - PMC - NCBI. [Link]

• Process for the synthesis of 3,5-bis(trifluoromethyl)

• This journal is © The Royal Society of Chemistry 2017. [Link]

• Working with Hazardous Chemicals - Organic Syntheses. [Link]

• Working with Hazardous Chemicals - Organic Syntheses. [Link]

• Site-Selective Aliphatic C-H Bromination Using N-Bromoamides and Visible Light - ResearchGate. [Link]

• Site-selective aliphatic C-H bromination using N-bromoamides and visible light - PubMed. [Link]

• 3,5-Bis(trifluoromethyl)benzamide | C9H5F6NO | CID 519927 - PubChem. [Link]

• Practical Synthesis of B(9)-Halogenated Carboranes with N-Haloamides in Hexafluoroisopropanol | Inorganic Chemistry - ACS Publications. [Link]

• Aminobromination with different N‐bromoamides. - ResearchGate. [Link]

• N,N′-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea: a privileged motif for catalyst development - Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• (Z)-α-5-Bromo-N-tert-butyl-2-methoxyphenylnitrone - ResearchGate. [Link]

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Protocols & Analytical Methods

protocol for regioselective bromination using N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide

Utilizing N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide for Late-Stage Functionalization

The Strategic Imperative of Site-Selective Halogenation

In modern drug discovery and complex molecule synthesis, the introduction of a halogen atom can drastically alter a compound's lipophilicity, metabolic stability, and target affinity—a phenomenon often termed the "magic halogen effect". However, the late-stage halogenation of unactivated aliphatic C–H bonds remains one of the most formidable challenges in synthetic chemistry.

Traditionally, aliphatic radical bromination is governed strictly by thermodynamics (Bond Dissociation Energy, BDE). Because tertiary (3°) C–H bonds are weaker than secondary (2°) or primary (1°) C–H bonds, conventional reagents like N-bromosuccinimide (NBS) or molecular bromine invariably functionalize the tertiary positions.

To override this thermodynamic bias, the Alexanian laboratory developed N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide (CAS: 1630868-36-8)[1]. This highly engineered N-bromoamide reagent relies on extreme steric bulk to completely suppress tertiary C–H functionalization, redirecting the bromination exclusively to the more accessible secondary C–H bonds[2].

Mechanistic Causality: The Power of the Bulky Amidyl Radical

The efficacy of this protocol is rooted in the precise electronic and steric tuning of the reagent.

• Photochemical Activation : Under visible light irradiation, the weak N–Br bond undergoes homolytic cleavage, generating an N-centered amidyl radical and a bromine radical[3].

• Electronic Tuning for HAT : The 3,5-bis(trifluoromethyl)benzoyl moiety is highly electron-withdrawing. This makes the resulting amidyl radical highly electrophilic, turning it into a potent Hydrogen Atom Transfer (HAT) agent capable of abstracting hydrogen from unactivated alkanes[4].

• Steric Shielding : The critical innovation is the N-tert-butyl group. When this massive radical approaches a sterically congested tertiary C–H bond, severe van der Waals repulsions prevent the orbital overlap required for HAT. Consequently, the radical is forced to bypass the weakest bond and instead abstracts hydrogen from the sterically accessible secondary carbons[2].

This self-validating system ensures that the substrate itself can be used as the limiting reagent, a crucial requirement when functionalizing precious late-stage pharmaceutical intermediates.

Reaction Pathway & Selectivity Logic

Figure 1: Radical chain mechanism for visible-light-mediated C-H bromination.

Figure 2: Reagent-dictated site selectivity overriding traditional thermodynamic biases.

Quantitative Data: Reactivity Profiles

To effectively design a late-stage functionalization workflow, scientists must account for both the inherent bond strengths and the steric environment of the target molecule.

Table 1: Relative Reactivity of Aliphatic C–H Bonds

C–H Bond Type	Approx. BDE (kcal/mol)	Steric Hindrance	Reactivity with Bulky Amidyl Radical
Primary (1°)	~101.0	Low	Negligible (BDE is too high for HAT)
Secondary (2°)	~98.5	Moderate	High (Optimal balance of BDE and sterics)
Tertiary (3°)	~96.5	High	Negligible (Sterically blocked by N-tert-butyl)

Table 2: Functional Group Tolerance

Functional Group	Compatibility	Impact on Regioselectivity
Esters / Amides	Excellent	Strongly deactivates adjacent α-C–H bonds, pushing bromination to remote sites.
Ketones	Excellent	α-bromination is minimized under these specific radical conditions.
Halides (F, Cl)	Excellent	Inductively deactivates nearby C–H bonds, enhancing remote site selectivity.
Epoxides	Good	Rings remain intact; no nucleophilic ring-opening is observed.
Ethers	Moderate	α-oxy C–H bonds are highly activated and may compete if sterically accessible.

Standardized Experimental Protocol

The following methodology outlines the optimized conditions for the site-selective bromination of unactivated alkanes using the substrate as the limiting reagent[2].

Materials Required:

• Substrate : Aliphatic compound (0.50 mmol, 1.0 equiv)

• Reagent : N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide (0.60 mmol, 1.2 equiv)

• Solvent : Benzene or Trifluorotoluene (PhCF₃) (2.5 mL, 0.2 M)

• Equipment : 10 mL Schlenk tube or borosilicate glass vial, 26 W Compact Fluorescent Lamp (CFL) or Blue LED array, cooling fan.

Step-by-Step Methodology:

Step 1: Reaction Setup In a flame-dried 10 mL borosilicate glass vial equipped with a magnetic stir bar, add the aliphatic substrate (0.50 mmol) and the N-bromoamide reagent (0.60 mmol).

• Scientist Insight: Utilizing a slight excess of the brominating agent (1.2 equiv) ensures complete conversion without over-bromination, preserving the integrity of the limiting substrate.

Step 2: Solvent Addition & Degassing Add anhydrous, degassed PhCF₃ (2.5 mL) to the vial. Degas the mixture thoroughly via three freeze-pump-thaw cycles or by vigorous sparging with dry Argon for 15 minutes.

• Scientist Insight: Molecular oxygen is a potent radical scavenger. Strict anaerobic conditions are non-negotiable; failure to degas will prematurely terminate the radical chain propagation, resulting in poor yields. PhCF₃ is highly recommended as a greener, less toxic alternative to benzene that maintains excellent radical stability.

Step 3: Photochemical Irradiation Seal the vial under an Argon atmosphere. Position the vial approximately 5–10 cm away from the light source (CFL or Blue LED). Stir vigorously at room temperature (25 °C) for 2 to 12 hours.

• Scientist Insight: The light source will generate ambient heat. Employ a cooling fan directed at the reaction setup to maintain a strict 25 °C environment. Elevated temperatures can induce thermal background reactions, eroding the exquisite regioselectivity of the bulky amidyl radical.

Step 4: Reaction Monitoring & Quenching Monitor the reaction progress via GC-MS or TLC. Upon complete consumption of the starting material, turn off the light source and open the vial to ambient air. The introduction of oxygen immediately quenches the radical chain.

Step 5: Workup & Purification Dilute the crude mixture with dichloromethane (10 mL) and wash with saturated aqueous sodium thiosulfate (Na₂S₂O₃, 10 mL) to neutralize any residual active bromine species. Extract the aqueous layer with additional dichloromethane (2 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the resulting crude product via flash column chromatography on silica gel.

Broader Implications

The fundamental principles of this bulky amidyl radical platform extend far beyond simple bromination. The Alexanian group has successfully adapted this steric-control strategy for site-selective chlorination (yielding complex natural product analogs like chlorolissoclimide)[5], and recently applied it to the radical chain transfer functionalization of polyolefins, offering a groundbreaking chemical approach to plastic recycling[4][6].

References

• Schmidt, V. A.; Quinn, R. K.; Brusoe, A. T.; Alexanian, E. J. "Site-Selective Aliphatic C–H Bromination Using N-Bromoamides and Visible Light." Journal of the American Chemical Society, 2014, 136(41), 14389-14392.

• Quinn, R. K.; Könst, Z. A.; Michalak, S. E.; Schmidt, Y.; Szklarski, A. R.; Flores, A. R.; Nam, S.; Horne, D. A.; Vanderwal, C. D.; Alexanian, E. J. "Site-Selective Aliphatic C–H Chlorination Using N-Chloroamides Enables a Synthesis of Chlorolissoclimide." Journal of the American Chemical Society, 2016, 138(2), 696-702.

• Fazekas, T. J.; Alty, J. W.; Neidhart, E. K.; Miller, A. S.; Leibfarth, F. A.; Alexanian, E. J. "Diversification of aliphatic C–H bonds in small molecules and polyolefins through radical chain transfer." Science, 2022, 375(6580), 545-550.

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Application Note: Catalytic C(sp³)–H Functionalization via N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide

Target Audience: Researchers, Principal Investigators, and Drug Discovery Scientists Content Focus: Mechanistic rationale, quantitative profiling, and self-validating experimental protocols for advanced radical C–H functionalization.

Mechanistic Principles and Reagent Design

The direct, site-selective functionalization of unactivated aliphatic C(sp³)–H bonds remains one of the most formidable challenges in late-stage drug diversification. Recent advancements in photoredox catalysis have identified amidyl radicals as exceptionally powerful intermediates for these intermolecular transformations[1].

N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide (CAS: 1630868-36-8) represents a premier, rationally designed reagent for generating these amidyl radicals under mild catalytic conditions. As a Senior Application Scientist, I emphasize that the efficacy of this reagent is not accidental; it is rooted in strict stereoelectronic principles:

• Enhanced Electrophilicity (Polarity Matching): The strongly electron-withdrawing 3,5-bis(trifluoromethyl)phenyl ring significantly lowers the Singly Occupied Molecular Orbital (SOMO) energy of the nitrogen-centered radical. This extreme electrophilicity drives polarity-matched Hydrogen Atom Transfer (HAT) with electron-rich, hydridic aliphatic C–H bonds[2].

• Steric Differentiation: The bulky N-tert-butyl group serves a dual purpose. First, it completely suppresses unwanted N-radical dimerization. Second, it provides the steric bulk necessary to differentiate between structurally similar C–H bonds, dictating high regioselectivity during the HAT event[2].

• Suppression of Ionic Background: Unlike traditional reagents such as N-Bromosuccinimide (NBS), which frequently undergo heterolytic cleavage leading to background electrophilic aromatic substitution or alkene bromination, the steric and electronic profile of this specific benzamide heavily favors homolytic cleavage via Single Electron Transfer (SET)[3].

Photoredox Catalytic Workflow

In a typical catalytic application, this reagent is paired with a visible-light transition-metal photocatalyst (e.g., Ir or Ru complexes). The photocatalyst, upon excitation, donates an electron to the N-Br bond, triggering mesolytic cleavage to yield the active amidyl radical and a bromide anion. Following HAT, the resulting carbon-centered radical can be trapped by various functionalizing agents (or the bromide anion itself via oxidation) to yield the final product[3].

Caption: Photoredox-catalyzed C(sp3)-H functionalization workflow using N-bromoamide reagents.

Quantitative Reactivity Profiling

To justify the selection of this specific reagent over cheaper alternatives, we must look at the quantitative data regarding site-selectivity and background reactivity.

Table 1: Comparative HAT Reactivity Profile of N-Bromo Reagents

Reagent	Steric Bulk (N-Substituent)	Electrophilicity (SOMO Energy)	Site-Selectivity (3° vs 2° C-H)	Background Ionic Reactivity
N-Bromo-N-methylacetamide	Low (-CH₃)	Moderate	Poor (Mixtures)	High
N-Bromosuccinimide (NBS)	Moderate (Cyclic)	High	Moderate	Very High
N-Bromo-N-tert-butyl-3,5-bis(CF₃)benzamide	High (-C(CH₃)₃)	Very High	Excellent (>10:1)	Low

Standard Operating Protocol: Catalytic C(sp³)–H Bromination

This protocol outlines the use of N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide as both the radical precursor and the halogen source in a photoredox-catalyzed bromination.

Materials Required:

• Substrate (R-H): 0.5 mmol (1.0 equiv)

• Reagent: N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide (0.6 mmol, 1.2 equiv)

• Photocatalyst: [Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆ (0.005 mmol, 1 mol%)

• Solvent: Anhydrous, inhibitor-free Dichloromethane (DCM) or Benzene (5.0 mL)

• Light Source: 34 W Blue LED lamp (λ = 440–450 nm)

Step-by-Step Methodology:

Step 1: Reaction Assembly In an oven-dried 20 mL reaction vial equipped with a magnetic stir bar, add the substrate, the N-bromoamide reagent, and the Iridium photocatalyst. Seal the vial with a PTFE-lined septum cap.

• Causality: The PTFE lining prevents halogen degradation of the septum, which can leach plasticizers into the reaction and artificially quench the radical intermediates.

Step 2: Solvent Addition and Degassing (Critical Step) Add 5.0 mL of anhydrous solvent via syringe. Subject the mixture to three cycles of Freeze-Pump-Thaw.

• Procedure: Submerge the vial in liquid nitrogen until completely frozen, evacuate under high vacuum for 5 minutes, backfill with Argon, and thaw in a room-temperature water bath.

• Causality & Self-Validation: Molecular oxygen is a triplet diradical that rapidly quenches the excited state of the photocatalyst ( 3 PC*) and intercepts the intermediate alkyl radicals to form peroxides. Validation Check: Upon irradiation in Step 3, the solution must exhibit the characteristic bright luminescence of the Ir-photocatalyst. If the solution remains dark or the reaction stalls at <10% conversion, oxygen contamination is the primary culprit.

Step 3: Photochemical Irradiation Place the vial approximately 5 cm away from the Blue LED light source. Stir vigorously (800 rpm) at ambient temperature (25 °C) for 12–16 hours.

• Causality: Vigorously stirring ensures uniform photon flux throughout the reaction medium. A cooling fan should be used to maintain ambient temperature; excessive heat can trigger unwanted background thermal homolysis of the N-Br bond, bypassing the controlled photocatalytic cycle and reducing site-selectivity.

Step 4: Quenching and Workup Turn off the light source. Quench the reaction by adding 5 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃) to destroy any unreacted N-bromoamide. Extract the aqueous layer with DCM (3 × 10 mL).

• Self-Validation: The organic layer should transition from a vibrant yellow/orange (active catalyst) to a pale color after successful extraction and washing. Analyze the crude mixture via ¹H NMR; the complete disappearance of the N-tert-butyl singlet of the starting reagent (and the appearance of the corresponding N-H amide byproduct) confirms full reagent consumption.

References

• Tierney, M. M., Crespi, S., Ravelli, D., & Alexanian, E. J. (2019). Identifying Amidyl Radicals for Intermolecular C–H Functionalizations. The Journal of Organic Chemistry, 84(20), 12983-12991. URL: [Link]

• Choi, G. J., & Knowles, R. R. (2016). Catalytic Alkylation of Remote C–H Bonds Enabled by Proton-Coupled Electron Transfer. Nature, 539, 268–271. URL: [Link]

• Motati, D. R., Uredi, D., Burra, A. G., Bowen, J. P., Fronczek, F. R., & Smith, C. R. (2020). Advances in the catalyst- and reagent-controlled site-divergent intermolecular functionalization of C(sp³)–H bonds. Pure and Applied Chemistry, 92(12), 1987-2003. URL: [Link]

• Stateman, L. M., Nakafuku, K. M., & Nagib, D. A. (2018). Intermolecular Radical C—H Functionalization. Synthesis, 50(08), 1569-1586. URL: [Link]

Sources

• 1. Identifying Amidyl Radicals for Intermolecular C-H Functionalizations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]

Application Note: N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide as a Potent Electrophilic Brominating Agent

Introduction: Advancing Electrophilic Aromatic Bromination

Electrophilic aromatic bromination is a cornerstone transformation in organic synthesis, providing critical aryl bromide intermediates for cross-coupling reactions, pharmaceuticals, and advanced materials.[1] While traditional reagents like molecular bromine (Br₂) are effective, they pose significant handling risks due to their high toxicity and corrosivity.[2] This has led to the development of N-bromoamide reagents, such as N-Bromosuccinimide (NBS), which offer improved safety and handling characteristics.[3][4]

However, the reactivity and selectivity of NBS can be highly dependent on reaction conditions, sometimes requiring radical initiators or leading to undesired side reactions like benzylic bromination.[5][6][7] To address these challenges, we introduce N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide , a next-generation electrophilic brominating agent designed for enhanced reactivity and precise control.

The unique architecture of this reagent, featuring two potent electron-withdrawing trifluoromethyl (CF₃) groups on the benzamide ring, significantly polarizes the N-Br bond. This polarization enhances the electrophilic character of the bromine atom, making it a more powerful and efficient brominating agent for a wide range of aromatic substrates. The sterically demanding tert-butyl group further refines its reactivity profile, offering a unique advantage in complex molecular settings. This guide provides a comprehensive overview of its mechanism, application protocols, and best practices for its use in modern synthetic chemistry.

Mechanistic Rationale: Engineering Superior Reactivity

The enhanced efficacy of N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide stems from its carefully designed electronic and steric properties. The bromination proceeds via the classical electrophilic aromatic substitution (SEAr) pathway.[8]

Key Mechanistic Steps:

• Generation of the Electrophile: The two CF₃ groups exert a strong inductive effect, withdrawing electron density from the N-bromo bond. This creates a highly polarized bond with significant δ+ character on the bromine atom (Br⁺), making it a potent electrophile.

• π-Complex Formation: The electron-rich aromatic ring of the substrate attacks the electrophilic bromine atom, forming a transient π-complex.

• Formation of the Sigma Complex (Arenium Ion): The π-complex collapses into a resonance-stabilized carbocation intermediate known as the sigma complex or arenium ion. This step is typically the rate-determining step of the reaction.[8]

• Re-aromatization: A base (which can be the solvent or the N-tert-butyl-3,5-bis(trifluoromethyl)benzamide anion) abstracts a proton from the sp³-hybridized carbon of the sigma complex, restoring the aromaticity of the ring and yielding the final aryl bromide product.

The diagram below illustrates this proposed mechanistic pathway.

Caption: Proposed mechanism for electrophilic aromatic bromination.

Experimental Protocols

The following protocols are designed as a starting point for the electrophilic bromination of common aromatic substrates. Optimization of solvent, temperature, and reaction time may be necessary for specific applications.

Protocol 1: Monobromination of Anisole (Activated Substrate)

This protocol details the selective monobromination of anisole, a highly activated aromatic ether, at the para-position.

Reagent/Material	Grade	Supplier Example
Anisole	ReagentPlus®, 99%	Sigma-Aldrich
N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide	>85%	Manchester Organics
Dichloromethane (DCM), Anhydrous	≥99.8%	Fisher Scientific
Saturated Sodium Thiosulfate (Na₂S₂O₃) solution	ACS Reagent	LabChem
Saturated Sodium Bicarbonate (NaHCO₃) solution	ACS Reagent	LabChem
Brine (Saturated NaCl solution)	ACS Reagent	LabChem
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Reagent	Acros Organics
Magnetic Stirrer & Stir Bar	-	-
Round-bottom flask with septum	-	-
TLC plates (Silica gel 60 F₂₅₄)	-	MilliporeSigma

• Reaction Setup: To a flame-dried 50 mL round-bottom flask under an argon atmosphere, add anisole (1.0 mmol, 108 mg). Dissolve it in 10 mL of anhydrous dichloromethane (DCM).

  • Rationale: An inert atmosphere and anhydrous conditions prevent moisture from hydrolyzing the reactive N-bromoamide reagent.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

  • Rationale: Lowering the temperature helps control the exothermic reaction and enhances regioselectivity, minimizing the formation of the ortho-isomer and di-brominated products.

• Reagent Addition: In a separate vial, dissolve N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide (1.05 mmol, 412 mg) in 5 mL of anhydrous DCM. Add this solution dropwise to the stirred anisole solution over 10 minutes.

  • Rationale: A slight excess of the brominating agent ensures complete conversion of the starting material. Slow, dropwise addition is crucial for maintaining temperature control.

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress using Thin Layer Chromatography (TLC) every 15 minutes (eluent: 95:5 Hexanes:Ethyl Acetate). The reaction is typically complete within 1-2 hours.

  • Rationale: TLC allows for real-time tracking of the consumption of anisole and the formation of the product, preventing over-reaction.

• Quenching: Once the anisole is consumed, quench the reaction by adding 15 mL of cold saturated sodium thiosulfate (Na₂S₂O₃) solution to neutralize any remaining electrophilic bromine.

  • Rationale: This is a critical safety and purification step to destroy the reactive brominating species.

• Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 15 mL of saturated sodium bicarbonate (NaHCO₃) solution, 15 mL of water, and 15 mL of brine.

  • Rationale: The bicarbonate wash removes any acidic byproducts, while the brine wash helps to break emulsions and remove bulk water from the organic phase.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil via flash column chromatography on silica gel (eluting with a gradient of 100% hexanes to 98:2 hexanes:ethyl acetate) to yield 4-bromoanisole as a colorless oil.

Experimental Workflow Diagram

Caption: General workflow for electrophilic aromatic bromination.

Substrate Scope & Regioselectivity

The reactivity in electrophilic aromatic substitution is governed by the nature of the substituents already on the ring. The enhanced power of this reagent is expected to broaden the substrate scope compared to less reactive sources like NBS.

Substrate Class	Substituent Examples	Directing Effect	Relative Reactivity	Expected Outcome
Highly Activated	-OH, -NH₂, -OR, -NHCOR	ortho, para	Very Fast	High yield of para-isomer at low temp. Risk of over-bromination.[1]
Moderately Activated	-Alkyl, -Aryl	ortho, para	Fast	Good yield of para-isomer; requires slightly longer reaction times or mild heat.
Deactivated (Halogens)	-F, -Cl, -Br, -I	ortho, para	Slow	Reaction is possible due to high reagent electrophilicity.[9]
Moderately Deactivated	-CHO, -COR, -CO₂R, -CN, -SO₃H	meta	Very Slow	May require elevated temperatures or a Lewis acid catalyst for efficient conversion.
Strongly Deactivated	-NO₂, -NR₃⁺, -CF₃	meta	Extremely Slow	Generally unreactive under these conditions.[10]

Troubleshooting & Optimization

Problem	Possible Cause	Suggested Solution
No Reaction	1. Deactivated substrate.2. Reagent degraded by moisture.	1. Increase temperature to 25-40 °C. If still no reaction, consider adding a catalytic amount (5-10 mol%) of a mild Lewis acid like ZnCl₂.2. Ensure all glassware is flame-dried and solvents are anhydrous.
Low Yield	1. Incomplete reaction.2. Product loss during work-up.	1. Increase reaction time or add a slight excess (up to 1.2 equiv.) of the brominating agent.2. Ensure pH is neutral before extraction; perform back-extraction of aqueous layers.
Multiple Products	1. Reaction temperature too high.2. Incorrect solvent polarity.	1. Maintain temperature strictly at 0 °C or lower (-20 °C).2. For highly activated systems, consider a less polar solvent like carbon tetrachloride (use with caution) or a more polar, non-coordinating solvent like acetonitrile to modulate selectivity.[3]
Benzylic Bromination	Radical pathway initiated (unlikely but possible).	Ensure the reaction is run in the dark and without radical initiators. This reagent is designed to favor the polar electrophilic pathway.

Safety Precautions

As a reactive N-bromoamide, N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide should be handled with care, following safety protocols analogous to those for reagents like N-Bromosuccinimide (NBS).[11][12]

• Hazard Statement: Based on analogous compounds, this reagent is expected to be harmful if swallowed, cause severe skin burns and eye damage, and may be an oxidizer.[11][13][14]

• Engineering Controls: Always handle this reagent in a certified chemical fume hood. Ensure an eyewash station and safety shower are readily accessible.[15]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles and a face shield.

  • Skin Protection: Wear nitrile or neoprene gloves and a flame-retardant lab coat. Ensure gloves are changed immediately if contaminated.

  • Respiratory Protection: Not typically required if handled within a fume hood.

• Handling & Storage:

  • Store in a tightly sealed container in a cool, dry, and dark place away from incompatible materials such as strong acids, bases, and reducing agents.[15]

  • Avoid inhalation of dust or contact with skin and eyes.

• Disposal: Dispose of waste material and empty containers in accordance with local, state, and federal regulations for halogenated organic waste. Unused reagent should be quenched with a reducing agent like sodium thiosulfate before disposal.[12]

References

• Olah, G. A., & Squires, T. G. (1968). Electrophilic Aromatic Bromination Using Bromodimethylsulfonium Bromide Generated in Situ. The Journal of Organic Chemistry. [Link]

• Gemoets, H., et al. (2019). Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. Molecules. [Link]

• Organic Chemistry Portal. Bromoarene synthesis by bromination or substitution. [Link]

• Making Molecules. (2023). Electrophilic Aromatic Substitution. [Link]

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET: N-Bromosuccinimide. [Link]

• Hill, T. A., et al. (2022). Enhanced Reactivity for Aromatic Bromination via Halogen Bonding with Lactic Acid Derivatives. The Journal of Organic Chemistry. [Link]

• Wikipedia. Wohl–Ziegler bromination. [Link]

• ChemBK. N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide. [Link]

• U.S. Patent 6,255,545 B1. (2001). Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene.

• Zhang, L., et al. (2013). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Molecules. [Link]

• Carter, T. S., et al. (2021). Electrophilic Activation of Molecular Bromine Mediated by I(III). ChemRxiv. [Link]

• Royal Society of Chemistry. (2017). Supporting Information for N-Alkyloxaziridine-Mediated Amidation of Aldehydes. [Link]

• Chemia. (2022). Active/inactive aromatic ring bromination. [Link]

• Organic Chemistry Portal. N-Bromosuccinimide (NBS). [Link]

• PubChem. 3,5-Bis(trifluoromethyl)benzamide. [Link]

• Master Organic Chemistry. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. [Link]

• Zhang, Z., & Schreiner, P. R. (2014). N,N′-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea: a privileged motif for catalyst development. Organic & Biomolecular Chemistry. [Link]

Sources

• 1. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bromination reactions that use NBS(active/inactive aromatic ring brominationActive/inactive aromatic ring bromination:Bromination reactions that use NBS(2):N-bromo compounds(4):Discussion series on bromination/iodination reactions 4 – Chemia [chemia.manac-inc.co.jp]
• 4. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 5. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]
• 6. academia.edu [academia.edu]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Electrophilic Aromatic Substitution — Making Molecules [makingmolecules.com]
• 9. chemrxiv.org [chemrxiv.org]
• 10. US6255545B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene - Google Patents [patents.google.com]
• 11. lobachemie.com [lobachemie.com]
• 12. cdhfinechemical.com [cdhfinechemical.com]
• 13. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 14. assets.thermofisher.com [assets.thermofisher.com]
• 15. fishersci.com [fishersci.com]

Technical Notes & Optimization

how to improve reaction yield with N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide

Welcome to the technical support center for N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide. This guide is designed for researchers, scientists, and professionals in drug development. As Senior Application Scientists, we have compiled this resource to provide in-depth technical guidance, troubleshooting protocols, and answers to frequently asked questions to help you optimize your reaction yields and achieve your synthetic goals with this advanced brominating agent.

Introduction to the Reagent: A Tool for Precision Bromination

N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide is a specialized electrophilic brominating agent. Its unique structure is engineered for high reactivity and selectivity. The key features that dictate its performance are:

• The N-Bromoamide Moiety: This functional group is the source of electrophilic bromine. The nitrogen atom is attached to a strongly electron-withdrawing benzoyl group, which enhances the electrophilicity of the bromine atom.

• The N-tert-butyl Group: This bulky substituent provides significant steric hindrance around the nitrogen atom. This steric bulk is a powerful tool for controlling the regioselectivity of bromination, particularly in C-H functionalization reactions, by directing the bromine to less sterically hindered positions on the substrate.[1]

• The 3,5-bis(trifluoromethyl)phenyl Group: The two trifluoromethyl (CF3) groups are potent electron-withdrawing groups.[2] This electronic feature further increases the reactivity of the N-Br bond and can influence the stability and reactivity of the resulting amide byproduct, potentially simplifying purification.

These structural characteristics suggest that N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide is particularly well-suited for challenging bromination reactions where selectivity is paramount, such as the site-selective bromination of complex aliphatic C-H bonds.[1]

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide?

Based on its structural features, this reagent is designed for selective bromination reactions. Its most promising application is in the site-selective, intermolecular bromination of unactivated aliphatic C–H bonds, especially for favoring secondary over tertiary positions due to the steric bulk of the N-tert-butyl group.[1] It can be considered a more selective alternative to common brominating agents like N-bromosuccinimide (NBS) in certain contexts.[1]

Q2: How should I handle and store this reagent?

N-bromoamides are reactive compounds and should be handled with care in a well-ventilated fume hood.[3] Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. The reagent is likely sensitive to light, moisture, and heat. Therefore, it is recommended to store it in a cool, dry, and dark place in a tightly sealed container to prevent decomposition.[3]

Q3: What are suitable solvents for reactions with this reagent?

For radical-mediated C-H brominations, non-polar, aprotic solvents are generally preferred. Solvents like benzene, cyclohexane, or fluorinated solvents are good choices as they are less likely to react with the brominating agent or intermediates.[1][3] For other types of brominations, the solvent choice will depend on the specific reaction mechanism.

Q4: Do reactions with this reagent require an initiator?

For applications in allylic, benzylic, or aliphatic C-H bromination, a radical initiator is often necessary.[3] These reactions typically proceed through a radical chain mechanism. Initiation can be achieved by adding a chemical radical initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), or by photochemical initiation with visible light.[1][3]

Q5: What are the potential byproducts of reactions using this reagent?

The primary byproduct of a successful bromination reaction will be the corresponding amide, N-tert-butyl-3,5-bis(trifluoromethyl)benzamide. Due to the presence of the trifluoromethyl groups, this byproduct will have a different polarity and solubility profile compared to the starting N-bromoamide, which can facilitate its removal during workup and purification.

Troubleshooting Guide

This section addresses common issues encountered during bromination reactions and provides systematic solutions to improve your reaction outcomes.

Problem 1: Low to No Reaction Conversion

If you observe a low yield of your desired brominated product, consider the following potential causes and solutions:

Possible Cause	Troubleshooting Step	Rationale
Reagent Decomposition	Use a freshly opened bottle of the reagent or purify it if necessary. Ensure the reaction is protected from light and moisture.	N-bromoamides can decompose over time, especially if not stored properly, leading to a lower effective concentration of the active brominating agent.[3]
Insufficient Radical Initiation	If performing a C-H bromination, add a radical initiator (e.g., AIBN, BPO) or irradiate the reaction with a suitable light source (e.g., visible light lamp).	Radical brominations require an initiation step to generate the initial bromine radical to start the chain reaction.[1][3]
Inappropriate Solvent	Switch to a non-polar, aprotic solvent like benzene or cyclohexane. Ensure the solvent is anhydrous.	Polar or protic solvents can interfere with radical reactions or react with the N-bromoamide. Water can hydrolyze the reagent.[3]
Low Reaction Temperature	Gradually increase the reaction temperature. Monitor for any signs of substrate or product decomposition.	Radical reactions often require thermal energy to overcome the activation barrier for initiation and propagation steps.

Problem 2: Poor Regioselectivity

Achieving high regioselectivity is a key advantage of using this sterically hindered reagent. If you are not observing the expected selectivity, consider these factors:

Possible Cause	Troubleshooting Step	Rationale
Competitive Reaction Pathways	Lower the reaction temperature. Ensure a slow addition of the reagent if applicable.	Higher temperatures can sometimes overcome the subtle energy differences between different reactive sites, leading to a loss of selectivity.
Incorrect Reagent Choice for the Substrate	For substrates where electronic effects dominate over steric effects, this reagent may not be ideal.	The N-tert-butyl group directs bromination to less hindered sites.[1] If your desired position is sterically hindered but electronically activated, a smaller brominating agent might be more effective.
Solvent Effects	The choice of solvent can sometimes influence selectivity. Try running the reaction in a different non-polar solvent.	The solvent can influence the conformation of the substrate and the transition state, which can impact regioselectivity.

To illustrate the impact of the N-substituent on selectivity, the following table summarizes data from the literature on the bromination of methylcyclohexane, highlighting the preference of bulky N-bromoamides for secondary C-H bonds over tertiary ones.[1]

N-Bromoamide Reagent	N-Substituent	Selectivity (ksecondary/ktertiary)
N-bromosuccinimide (NBS)	(succinimide)	0.06
N-bromo-N-trifluoroethyl-benzamide	-CH2CF3	0.40
N-bromo-N-tert-butyl-benzamide	-C(CH3)3	6.6

This data strongly suggests that N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide will exhibit a high preference for less sterically hindered C-H bonds.

Problem 3: Formation of Side Products (e.g., Dibromination)

The formation of multiple brominated species or other side products can complicate purification and lower the yield of the desired product.

Possible Cause	Troubleshooting Step	Rationale
Over-bromination	Use a slight excess of the substrate relative to the N-bromoamide (e.g., 1.1-1.5 equivalents of substrate). Add the N-bromoamide solution slowly to the reaction mixture.	Using the substrate as the limiting reagent can lead to the desired product reacting further to form di- or poly-brominated species.
Reaction with Solvent	Ensure the solvent is inert to the reaction conditions. For example, avoid solvents with reactive C-H bonds if performing a C-H bromination.	The brominating agent can react with the solvent, consuming the reagent and generating impurities.
Substrate Decomposition	Run the reaction at a lower temperature. Ensure that the reaction is performed under an inert atmosphere (e.g., argon or nitrogen) if the substrate is sensitive to oxidation.	Highly reactive brominating agents can sometimes lead to degradation of sensitive substrates.

Experimental Protocols & Visualizations

General Protocol for Site-Selective Aliphatic C-H Bromination

This protocol is a general guideline based on procedures for similar N-bromoamides and should be optimized for your specific substrate.[1]

• Preparation: In a flame-dried flask under an inert atmosphere (e.g., Argon), dissolve the aliphatic substrate (1.0 equivalent) in an anhydrous, non-polar solvent (e.g., benzene).

• Reagent Addition: Add N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide (1.0-1.2 equivalents).

• Initiation: If required, add a radical initiator (e.g., AIBN, 5-10 mol%). Alternatively, position a visible light source to irradiate the reaction mixture.

• Reaction: Stir the reaction at the desired temperature (e.g., room temperature to reflux) and monitor the progress by TLC, GC, or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with an aqueous solution of sodium thiosulfate to quench any remaining active bromine, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Visual Workflow for C-H Bromination

Caption: A typical workflow for a site-selective C-H bromination reaction.

Troubleshooting Decision Tree

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Handling &amp; Storage Guidelines for N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with field-proven, mechanistically grounded protocols for managing N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide (CAS: 1630868-36-8) . This highly specialized electrophilic brominating agent requires stringent handling to prevent the degradation of its labile N-Br bond.

Part 1: Visualizing the Degradation & Prevention Workflow

To understand how to protect this reagent, we must first map the causality of its degradation. The diagram below illustrates the two primary vectors of decomposition—homolytic cleavage and hydrolysis—and the specific interventions required to arrest them.

Fig 1. Degradation pathways of the N-bromo amide and preventative storage/handling workflows.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of degradation for this specific N-bromo amide? A: The N-Br bond is the Achilles' heel of the molecule. It undergoes two primary degradation pathways:

• Photolytic and Thermal Homolysis: N-bromo amides absorb light in the visible/UV spectrum (above 400 nm), triggering homolytic cleavage of the N-Br bond to yield a highly reactive amidyl radical and a bromine radical[1]. Heat accelerates this process, causing the reagent to decompose rapidly at elevated temperatures [2].

• Hydrolysis: Exposure to atmospheric moisture leads to nucleophilic attack by water, resulting in the hydrolysis of the N-Br bond. This forms hypobromous acid (HOBr) and the inert parent amide [3].

Q2: How do the tert-butyl and 3,5-bis(trifluoromethyl) groups influence its stability compared to standard N-bromosuccinimide (NBS)? A: The 3,5-bis(trifluoromethyl)phenyl group is profoundly electron-withdrawing. This drastically decreases the electron density on the amide nitrogen, making the N-Br bond highly polarized and exceptionally reactive as an electrophilic bromine source. Concurrently, the bulky N-tert-butyl group provides significant steric shielding. While this steric bulk slows down bimolecular degradation pathways (like intermolecular bromine transfer), the extreme polarization makes it hyper-sensitive to moisture-driven hydrolysis compared to standard aliphatic N-bromo amides.

Q3: What are the absolute baseline storage requirements? A: It must be stored at 2–8 °C (refrigerated) in an amber glass container , purged with an inert gas (Argon or Nitrogen), and tightly sealed to exclude moisture and light [4].

Part 3: Troubleshooting Guide

Issue 1: The white/off-white powder has turned yellow, orange, or brown.

• Root Cause: The color change indicates the liberation of molecular bromine (Br₂) due to advanced thermal or photolytic degradation. The N-Br bond has cleaved, and the resulting bromine radicals have recombined to form Br₂.

• Resolution: Do not use heavily discolored reagent for sensitive catalytic asymmetric aminohydroxylation or precise bromination steps, as the stoichiometry of active Br⁺ is compromised. The batch must be recrystallized (typically from chloroform/hexane at 0 °C) or discarded[5].

Issue 2: Inconsistent yields or failed initiation in radical bromination reactions.

• Root Cause: Titer reduction due to moisture exposure. If the container was opened in a humid environment, hydrolysis converts the active N-bromo compound into the inert parent amide and HOBr (which further decomposes into HBr and O₂).

• Resolution: Implement Schlenk line techniques or a glovebox for all transfers. Validate the active bromine content using an iodometric titration before the reaction (see Protocol 1).

Part 4: Quantitative Degradation Data

The following table summarizes the quantitative degradation profile of N-bromo amides based on environmental stressors over a standard 30-day storage window.

Environmental Stressor	Exposure Condition	Estimated Active Br⁺ Retention (30 Days)	Primary Degradation Products
Optimal Baseline	2–8 °C, Amber Vial, Argon	> 98%	None
Thermal Stress	25 °C (Room Temp), Dark	~ 85%	Br₂, Amidyl Radicals
Photolytic Stress	2–8 °C, Clear Vial, Ambient Light	< 60%	Br₂, Parent Amide
Moisture Exposure	25 °C, 60% Relative Humidity	< 40%	HOBr, Parent Amide

Part 5: Experimental Protocols

Protocol 1: Iodometric Titration for Active Bromine Content

Expertise & Causality: To ensure the trustworthiness of your reagent, you must quantify the intact N-Br bonds. N-bromo amides quantitatively oxidize iodide (I⁻) to iodine (I₂). By titrating the liberated iodine with sodium thiosulfate, we indirectly measure the exact concentration of active electrophilic bromine. Self-Validating System: A blank titration (solvent + KI + acetic acid) must be run in parallel. If the blank requires >0.1 mL of thiosulfate, the solvent is contaminated with oxidants, invalidating the test.

Step-by-Step Methodology:

• Preparation: Accurately weigh ~50 mg of the N-bromo amide into a 100 mL Erlenmeyer flask.

• Dissolution: Dissolve the solid in 10 mL of glacial acetic acid. (Causality: Acetic acid provides the necessary acidic protons to drive the oxidation of iodide while effectively solubilizing the highly fluorinated benzamide).

• Iodide Addition: Add 10 mL of a 10% (w/v) aqueous potassium iodide (KI) solution. The solution will immediately turn deep brown/yellow as I₂ is liberated.

• Incubation: Seal the flask and let it stand in the dark for 5 minutes. (Causality: Light can induce radical side reactions with the liberated iodine; darkness ensures strict stoichiometric conversion).

• Titration: Titrate with standardized 0.1 M sodium thiosulfate (Na₂S₂O₃) until the solution turns pale yellow.

• Indicator Addition: Add 1 mL of 1% starch indicator. The solution will turn dark blue.

• Endpoint: Continue titrating dropwise until the blue color completely disappears (colorless endpoint).

• Calculation: Active Br (%) =[(V_sample - V_blank) × M_thiosulfate × 79.9] / (Weight_sample × 2) × 100.

Protocol 2: Moisture-Free Transfer via Glovebox

Expertise & Causality: The extreme polarization of the N-Br bond by the 3,5-bis(CF₃) groups makes it hyper-susceptible to nucleophilic attack by H₂O. Standard benchtop weighing introduces micro-droplets of humidity, initiating a hydrolytic chain reaction that destroys the reagent. Self-Validating System: Use a humidity indicator card inside the glovebox. The transfer is only validated if the indicator remains strictly at <5% Relative Humidity (RH) throughout the entire procedure.

Step-by-Step Methodology:

• Equilibration: Allow the sealed amber vial to warm to room temperature before moving it into the glovebox antechamber. (Causality: Opening or transferring a cold vial causes immediate condensation of any residual trace moisture directly onto the powder).

• Purge Cycle: Place the vial into the antechamber. Perform three vacuum/argon backfill cycles. (Causality: Three cycles mathematically dilute ambient oxygen and moisture to safe parts-per-million levels).

• Transfer: Inside the main chamber, use an anti-static weighing boat. (Causality: The CF₃ groups generate significant static charge, which can cause the powder to disperse and adhere to the gloves, risking material loss).

• Resealing: Wrap the vial cap with Teflon tape, followed by Parafilm, before removing it from the inert atmosphere to ensure long-term integrity during 2–8 °C storage.

Part 6: References

• Visible photons as ideal reagents for the activation of coloured organic compounds. Chemical Society Reviews (RSC Publishing). URL:[Link]

• N-Bromoacetamide | CID 4353 - Handling and Storage. PubChem, National Institutes of Health (NIH). URL:[Link]

Sources

• 1. Visible photons as ideal reagents for the activation of coloured organic compounds - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS01129A [pubs.rsc.org]
• 2. N-Bromoacetamide | C2H4BrNO | CID 4353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Synthesis and Optimization of N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide

Welcome to the technical support center for N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) regarding the synthesis and handling of this specialized brominating reagent. Our focus is on providing practical, field-tested insights grounded in established chemical principles to help you optimize your reaction outcomes.

Overview and Synthetic Strategy

N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide is a highly specialized reagent. The electron-withdrawing trifluoromethyl groups enhance the electrophilicity of the bromine atom, while the bulky tert-butyl group provides steric hindrance that can influence regioselectivity in subsequent reactions. Its synthesis, however, is not without challenges, primarily related to the stability of the N-Br bond and the potential for side reactions.[1]

The most reliable synthetic approach is a two-step process, which allows for clear optimization and troubleshooting at each stage.

Caption: High-level workflow for the synthesis of the target compound.

Experimental Protocols

Protocol 1: Synthesis of N-tert-butyl-3,5-bis(trifluoromethyl)benzamide (Amide Precursor)

This procedure is based on standard amide synthesis via nucleophilic acyl substitution.[2]

• Setup: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 3,5-bis(trifluoromethyl)benzoyl chloride (1.0 equiv.) and a suitable anhydrous solvent like dichloromethane (DCM) or THF (approx. 0.5 M). Cool the solution to 0 °C in an ice bath.

• Reagent Addition: In a separate flask, dissolve tert-butylamine (1.1 equiv.) and a non-nucleophilic base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) (1.2 equiv.) in the same anhydrous solvent.

• Reaction: Add the amine solution dropwise to the cooled acyl chloride solution over 15-20 minutes with vigorous stirring.

• Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the consumption of the acyl chloride by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃. Transfer the mixture to a separatory funnel, separate the organic layer, and wash successively with 1M HCl, water, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.

Protocol 2: N-Bromination of the Amide Precursor

This step is critical and often requires careful control of conditions. The N-bromoamide product can be unstable and is often best generated and used in situ.[1]

• Setup: In a flask protected from light (e.g., wrapped in aluminum foil), dissolve the purified amide precursor (1.0 equiv.) in a non-polar, aprotic solvent like carbon tetrachloride (CCl₄) or dichloromethane (DCM).

• Reagent Addition: Add a brominating agent such as N-Bromosuccinimide (NBS) or 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) (1.05-1.1 equiv.).[3]

• Initiation/Catalysis:

  • For Radical Pathway: Add a catalytic amount of a radical initiator like AIBN or benzoyl peroxide (BPO) (0.01-0.05 mol%). Initiate the reaction by heating to reflux or irradiating with a UV lamp.[4]

  • For Ionic Pathway: Some N-brominations can be promoted by a catalytic amount of a Lewis acid (e.g., ZrCl₄) or a Brønsted acid under specific conditions.[5] This approach should be screened carefully.

• Monitoring: Stir the mixture at the chosen temperature (room temperature to reflux, depending on the chosen pathway) for 1-3 hours. Monitor the disappearance of the starting amide by TLC or HPLC.

• Workup: Cool the reaction mixture. If NBS was used, the succinimide byproduct can be removed by filtration. Wash the organic solution with aqueous sodium thiosulfate to quench any excess bromine, followed by water and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and carefully remove the solvent under reduced pressure at low temperature. The resulting N-bromoamide should be used immediately or stored in a cool, dark, and dry place.[1]

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the synthesis.

Part 1: Amide Formation

Q1: My yield of the amide precursor is low. What are the likely causes?

• Cause 1: Reagent Quality: The 3,5-bis(trifluoromethyl)benzoyl chloride is highly reactive and susceptible to hydrolysis. Ensure it is fresh or has been properly stored under inert conditions. tert-Butylamine can also absorb atmospheric CO₂. Use freshly distilled or high-purity reagents.

• Solution: Use a fresh bottle of the acyl chloride or purify it by distillation before use. Ensure all glassware is oven-dried and the reaction is run under a strictly inert atmosphere.

• Cause 2: Inefficient Reaction: The reaction may be incomplete.

• Solution: Confirm the reaction has gone to completion using TLC or HPLC analysis of a quenched aliquot. If starting material remains, consider increasing the reaction time or gently warming the mixture to 30-40 °C.

Q2: I'm having difficulty purifying the amide precursor. What can I do?

• Cause: Persistent Impurities: The primary impurities are often unreacted starting materials or the hydrochloride salt of the excess base.

• Solution: Ensure the aqueous workup is thorough. The 1M HCl wash is critical for removing residual amines (tert-butylamine, Et₃N, DIPEA). If the product is sufficiently crystalline, recrystallization is often more effective than chromatography for removing minor impurities on a larger scale.

Part 2: N-Bromination

Q1: The N-bromination reaction is not working or gives a very low yield. What should I check first?

This is the most common and critical issue. The troubleshooting logic often follows a clear path.

Caption: Troubleshooting logic for low yield in the N-bromination step.

Q2: This reaction is described as needing a "catalyst." How do I optimize the catalyst loading?

This is a crucial point of clarification. Most N-brominations of amides are not truly catalytic in the way a cross-coupling reaction is.[6] They often use sub-stoichiometric initiators or promoters. The optimization approach is similar but the terminology is different.

• Radical Initiators (e.g., AIBN, BPO): These are consumed during the reaction to start a radical chain process.[4]

  • Starting Point: Begin with 1-2 mol% (0.01-0.02 equivalents).

  • Optimization: If the reaction is sluggish, increase the loading incrementally to 5 mol%. Excessive initiator can sometimes lead to side reactions, so finding the minimum effective amount is key.

• Acid/Base Promoters (e.g., ZrCl₄, H₂SO₄): These activate the brominating agent, making it more electrophilic.[5][7]

  • Starting Point: Begin with a higher loading, typically 5-10 mol%.

  • Optimization: The optimal loading can be screened by running parallel reactions with varying amounts (e.g., 2%, 5%, 10%, 20%). Lowering the amount can reduce side reactions, but too little will result in low conversion.[8]

Additive Type	Typical Starting Load	Optimization Strategy	Rationale
Radical Initiator	1-2 mol%	Increase loading if reaction is slow; decrease if side products form.	To generate enough initial radicals to sustain the chain reaction without causing uncontrolled side reactions.[4]
Acid/Base Promoter	5-10 mol%	Screen a range of loadings to find the optimal balance of speed and selectivity.	To sufficiently activate the N-Br bond for electrophilic attack without degrading the substrate or product.[5]

Q3: I am seeing multiple products in my crude reaction mixture. What are they?

• Cause 1: Decomposition: The most likely culprit is the degradation of your N-bromoamide product, which can be sensitive to heat, light, and moisture.[1] This can result in the reappearance of the starting amide.

• Solution: Run the reaction at the lowest effective temperature and protect it from light. During workup, avoid excessive heat when removing the solvent.

• Cause 2: Ring Bromination: While the 3,5-bis(trifluoromethyl)phenyl ring is highly deactivated and resistant to electrophilic aromatic substitution, aggressive conditions (e.g., strong Lewis acid, high heat) could potentially lead to trace amounts of ring bromination.

• Solution: Use milder conditions. If using a promoter, screen for the mildest one that is effective. A radical pathway is much less likely to cause ring bromination.

Analytical Methods for Quality Control

Ensuring the purity of the final product is critical for its use as a reagent. A combination of chromatographic and spectroscopic methods is recommended.

• High-Performance Liquid Chromatography (HPLC): This is the preferred method for assessing purity due to the thermal lability of the N-bromoamide.[9]

  • Column: A reversed-phase C18 column is a good starting point.

  • Mobile Phase: A gradient of acetonitrile and water is typically effective.

  • Detection: UV detection (e.g., at 210 nm) should be suitable.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹⁹F NMR are invaluable for confirming the structure. In the ¹H NMR, the disappearance of the N-H proton signal from the precursor amide is a key indicator of a successful reaction. The signals for the tert-butyl and aromatic protons will also be present in the final product. ¹⁹F NMR can confirm the integrity of the -CF₃ groups.

• Purity Assessment: Purity is typically calculated by area normalization in the HPLC chromatogram.[9] Due to the reactivity of N-bromoamides, quantitative analysis via methods like ion chromatography (to detect bromide ions after hydrolysis) may be necessary for rigorous quality control.[11]

References

• The Journal of Organic Chemistry. (2012). Direct Amidation of Carboxylic Acids Catalyzed by ortho-Iodo Arylboronic Acids: Catalyst Optimization, Scope, and Preliminary Mechanistic Study Supporting a Peculiar Halogen Acceleration Effect. Retrieved from [Link]

• Shibatomi, K., Zhang, Y., & Yamamoto, H. (n.d.). Lewis Acid Catalyzed Benzylic Bromination. PMC - NIH. Retrieved from [Link]

• Google Patents. (n.d.). US6255545B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene.

• Rácz, Á., et al. (2022). Development of Analytical Methods for the Determination of N-Bromosuccinimide in Different Active Pharmaceutical Ingredients by High-Performance Ion Chromatography with Suppressed Conductivity Detection. MDPI. Retrieved from [Link]

• Quora. (2023). What is the mechanism of bromination of an amide group? Retrieved from [Link]

• Master Organic Chemistry. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. US6255545B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Lewis Acid Catalyzed Benzylic Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Development of Analytical Methods for the Determination of N-Bromosuccinimide in Different Active Pharmaceutical Ingredients by High-Performance Ion Chromatography with Suppressed Conductivity Detection | MDPI [mdpi.com]

Reference Data & Comparative Studies

Mass Spectrometry Analysis of N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide: A Comparative Guide to Ionization and Fragmentation

Executive Summary

The mass spectrometric characterization of halogenated, sterically hindered benzamides presents unique analytical challenges. N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide (CAS: 1630868-36-8)[1] is a highly specialized reagent often utilized as an amidyl radical precursor in C–H functionalization workflows[2]. Because the N–Br bond is inherently weak (~55 kcal/mol) and photolytically labile, standard mass spectrometry (MS) workflows often fail to detect the intact molecular ion, instead yielding complex spectra dominated by degradation products.

This guide objectively compares ionization techniques (ESI, APCI, EI) and high-resolution mass spectrometry (HRMS) platforms to establish a self-validating protocol for the accurate structural characterization of this compound.

Chemical Context & Analytical Challenges

To analyze this compound effectively, one must understand the causality behind its behavior in a mass spectrometer:

• The N–Br Bond: Highly susceptible to thermal and photolytic homolysis. In-source fragmentation (ISF) almost universally cleaves this bond to generate an amidyl cation[2].

• The tert-Butyl Group: Steric bulk promotes the facile neutral loss of isobutene or the direct cleavage of a tert-butyl cation.

• The 3,5-bis(trifluoromethyl)phenyl Core: The highly electron-withdrawing nature of the CF₃ groups stabilizes the resulting benzoyl cation, making it a dominant and reliable diagnostic fragment[3].

Comparative Evaluation of Ionization Techniques

Choosing the correct ionization source is the most critical decision in analyzing N-bromoamides. Table 1 summarizes the performance of standard techniques.

Table 1: Comparative Ionization Performance

Ionization Technique	Intact Ion Observed	Dominant Base Peak	Thermal Degradation	Suitability
Soft ESI (+)	[M+H]⁺, [M+Na]⁺	[M+H]⁺ (m/z 392/394)	Low	Optimal for exact mass
Standard ESI (+)	[M-Br]⁺	[M-Br]⁺ (m/z 312)	Moderate (ISF)	Good for structural ID
APCI (+)	None	m/z 241 (Benzoyl)	High	Not Recommended
EI (70 eV)	None	m/z 57 (t-Bu)	Complete	Unsuitable

Key Insight: Atmospheric Pressure Chemical Ionization (APCI) and Electron Ionization (EI) impart excessive thermal and kinetic energy, completely obliterating the N–Br bond. Electrospray Ionization (ESI) is the only viable alternative, provided the source parameters are aggressively softened.

Self-Validating Experimental Protocol

To prevent false negatives (assuming the compound has degraded in the vial when it has actually degraded in the MS source), the following step-by-step methodology incorporates a self-validating feedback loop.

Step 1: Photoprotective Sample Preparation

• Action: Dissolve the analyte in LC-MS grade Acetonitrile (without acidic modifiers) and store immediately in amber glass vials at 4°C.

• Causality: N-bromoamides undergo rapid photolytic degradation into amidyl radicals under ambient laboratory lighting[2]. Acidic modifiers (like 0.1% Formic Acid) can protonate the amide, further weakening the N–Br bond.

Step 2: Cold-UPLC Separation

• Action: Utilize a sub-ambient column compartment (15°C) with a rapid gradient (e.g., 50-95% ACN over 3 minutes) at a flow rate of 0.2 mL/min.

• Causality: Minimizes the analyte's residence time in the fluidic pathway and prevents on-column thermal degradation.

Step 3: Soft-ESI HRMS Acquisition

• Action: Lower the ESI capillary voltage to 2.5 kV (down from a standard 3.5 kV) and reduce the desolvation temperature to 200°C.

• Causality: Minimizes the kinetic energy transferred to the molecule during the transition from the liquid to the gas phase, preserving the intact [M+H]⁺ ion.

Step 4: Diagnostic Validation (The Self-Validating System)

• Action: Perform two consecutive injections. Injection A at 3.5 kV capillary voltage; Injection B at 2.5 kV.

• Causality: If the m/z 312 peak ([M-Br]⁺) dominates in Injection A, but the m/z 392/394 doublet ([M+H]⁺) is restored in Injection B, the system validates that the degradation is strictly an in-source fragmentation (ISF) artifact, confirming the integrity of the sample in the vial.

Figure 1: Optimized LC-HRMS workflow to minimize in-source decay of labile N-bromoamides.

High-Resolution MS/MS Fragmentation Mechanics

When subjected to Collision-Induced Dissociation (CID) in a Q-TOF or Orbitrap analyzer, the compound breaks down through highly predictable pathways. Understanding these pathways is crucial for definitive structural elucidation.

Table 2: High-Resolution MS/MS Fragment Assignments (ESI+)

Fragment Formula	Exact Mass (Da)	m/z (Observed)	Rel. Abundance	Mechanistic Origin
C₁₃H₁₃⁷⁹BrF₆NO⁺	392.0081	392.0084	15%	Intact protonated molecule
C₁₃H₁₃⁸¹BrF₆NO⁺	394.0061	394.0064	14.5%	⁸¹Br Isotope (1:1 ratio)
C₁₃H₁₃F₆NO⁺	312.0820	312.0825	100%	Homolytic loss of Br radical
C₉H₃F₆O⁺	241.0088	241.0088	65%	Amide bond cleavage[3]
C₄H₉⁺	57.0704	57.0709	40%	Cleavage of tert-butyl group

Mechanistic Pathway Analysis

The fragmentation is initiated by the homolytic cleavage of the N–Br bond, yielding the amidyl cation (m/z 312.1). From this intermediate, the molecule undergoes a structural rearrangement, losing tert-butyl isocyanate (t-BuNCO, 99 Da) to form the highly stable 3,5-bis(trifluoromethyl)benzoyl cation (m/z 241.0). Alternatively, direct cleavage of the bulky tert-butyl group yields a distinct m/z 57.1 cation.

Figure 2: MS/MS fragmentation pathway of N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide.

References

• Title: 3,5-Bis(trifluoromethyl)benzamide | C9H5F6NO | CID 519927 - PubChem Source: nih.gov URL: [Link]

• Title: Identifying Amidyl Radicals for Intermolecular C–H Functionalizations - PMC Source: nih.gov URL: [Link]

Sources

• 1. N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide | 1630868-36-8 [sigmaaldrich.com]
• 2. Identifying Amidyl Radicals for Intermolecular C─H Functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3,5-Bis(trifluoromethyl)benzamide | C9H5F6NO | CID 519927 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide proper disposal procedures

An authoritative, step-by-step operational guide for the safe handling, quenching, and disposal of N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide .

This protocol is designed for researchers and drug development professionals, prioritizing mechanistic understanding, self-validating safety loops, and strict environmental compliance.

Physicochemical Risk Profile & Causality

To safely dispose of N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide (CAS: 1630868-36-8) , one must understand the dual nature of its molecular architecture. The molecule presents two distinct logistical challenges: a highly reactive oxidative moiety and a highly persistent organic skeleton.

Table 1: Quantitative Data & Operational Implications

Property	Value / Description	Operational Implication
Chemical Name	N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide	Requires multi-stage disposal (Quench → Segregate).
CAS Number	1630868-36-8	Must be tracked under institutional hazardous materials logs.
Molecular Formula	C13H12BrF6NO	High halogen content dictates strict waste stream routing.
Reactive Moiety	N–Br Bond	Electrophilic and oxidizing. Must be chemically reduced prior to disposal to prevent halogen gas release .
Stable Moiety	3,5-bis(trifluoromethyl)phenyl	Forms a highly lipophilic, environmentally persistent byproduct requiring Halogenated Organic Waste protocols.

The Chemistry of Quenching (Mechanistic Logic)

Directly disposing of unquenched N-bromoamides into organic waste streams is a severe safety violation. The N–Br bond can react with incompatible solvents (e.g., ketones, alcohols) to generate explosive or highly toxic byproducts (such as α -bromo ketones or free bromine gas).

To eliminate this risk, the N–Br bond must be reduced to a stable N–H bond using a mild reducing agent, such as Sodium Thiosulfate ( Na2​S2​O3​ ) 1.

Electron transfer logic during the thiosulfate-mediated reduction of the N-Br bond.

Step-by-Step Quenching and Disposal Protocol

This protocol acts as a self-validating system, ensuring that no active oxidant enters the final waste stream.

Required Materials:

• 10% (w/v) Aqueous Sodium Thiosulfate ( Na2​S2​O3​ )

• Potassium Iodide (KI)-Starch indicator paper

• Separatory funnel

• Ice-water bath

Step 1: Preparation and Thermal Control

• Action: Transfer the waste solution containing the N-bromoamide into a suitably sized round-bottom flask. Submerge the flask in an ice-water bath (0–5 °C).

• Causality: The reduction of the N–Br bond is exothermic. Cooling the reaction prevents solvent boil-off and suppresses the formation of unwanted side reactions.

Step 2: Reductive Quenching

• Action: Begin vigorous magnetic stirring. Add the 10% Na2​S2​O3​ solution dropwise.

• Causality: Dropwise addition prevents thermal runaway. As the thiosulfate reduces the active bromine to inert bromide ions ( NaBr ), the solution will typically transition from a yellow/orange tint to colorless. Continue stirring for 30 minutes at room temperature to ensure kinetic completion.

Step 3: Self-Validation (End-Point Verification)

• Action: Dip a glass stirring rod into the aqueous phase and spot it onto KI-starch indicator paper.

• Logic: This is the critical validation step. If the paper turns blue/black, unreacted oxidant (N–Br or Br2​ ) is still present, oxidizing the iodide to iodine. Do not proceed. Add additional Na2​S2​O3​ and stir for 15 more minutes until the KI-starch test remains definitively colorless.

Step 4: Phase Separation & Waste Segregation

• Action: Transfer the fully quenched, biphasic mixture to a separatory funnel. Allow the layers to separate completely.

• Causality: The organic layer now contains the stable, reduced byproduct (N-tert-butyl-3,5-bis(trifluoromethyl)benzamide). Because this byproduct contains six fluorine atoms, it is highly halogenated and must not be mixed with standard organic waste 2.

  • Organic Layer: Drain into the designated Halogenated Organic Waste container.

  • Aqueous Layer: Contains NaBr and sodium tetrathionate ( Na2​S4​O6​ ). Dispose of in the Aqueous Waste container.

Workflow for the safe quenching and phase separation of N-bromoamide waste streams.

References

• Organic Syntheses . Working with Hazardous Chemicals and Halogenated Waste. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. orgsyn.org [orgsyn.org]

Navigating the Synthesis Landscape: A Guide to the Safe Handling of N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and Operational Protocols

The pursuit of novel therapeutics and advanced materials often involves the synthesis and handling of highly reactive and specialized chemical reagents. Among these is N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide, a compound whose utility in modern organic chemistry is significant. However, its safe and effective use is contingent upon a thorough understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to empower researchers in their critical work while prioritizing their safety.

Hazard Identification and Risk Assessment: Understanding the Compound

N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide is a member of the N-bromoamide class of reagents. These compounds are known for their utility as brominating agents, which stems from the reactive N-Br bond.[2][3][4] While specific toxicological data for this compound is not available, analogous compounds such as 3,5-Bis(trifluoromethyl)benzamide and other brominated organics suggest that it should be handled as a hazardous substance.[1][5][6]

Anticipated Hazards:

• Skin and Eye Irritation: Similar benzamide derivatives are known to cause skin and serious eye irritation.[1][6][7][8][9]

• Respiratory Irritation: Inhalation of dust or vapors may cause respiratory tract irritation.[1][6]

• Harmful if Swallowed: Oral toxicity is a potential concern based on related compounds.[1][6]

• Reactivity: N-bromo compounds can be reactive, particularly with incompatible materials such as strong oxidizing agents, strong acids, strong bases, and reducing agents.[8][10]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial when handling N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide. The following table outlines the recommended PPE, which should be considered the minimum requirement.[11][12]

PPE Category	Item	Specifications and Rationale
Eye and Face Protection	Chemical Safety Goggles and Face Shield	Goggles provide a seal against splashes and dust. A face shield offers an additional layer of protection for the entire face.[1][7][11]
Hand Protection	Chemical-Resistant Gloves (Double Gloving Recommended)	Due to the presence of a halogenated aromatic structure, gloves with good resistance to this chemical class are essential. Nitrile gloves are a common choice for splash protection, but for prolonged contact or in the event of a spill, heavier-duty gloves such as neoprene or butyl rubber should be considered.[1][13][14][15] Always consult the glove manufacturer's compatibility chart.[16][17][18][19]
Body Protection	Flame-Resistant Laboratory Coat and Chemical Apron	A flame-resistant lab coat should be worn over personal clothing. For operations with a higher risk of splashing, a chemical-resistant apron is also recommended.[11][13]
Respiratory Protection	NIOSH-Approved Respirator	All handling of the solid compound should be performed in a certified chemical fume hood. If there is a risk of generating dust or aerosols outside of a fume hood, a NIOSH-approved respirator with an organic vapor (OV) cartridge and a particulate filter (N95, R95, or P100) is necessary.[13][20][21][22][23][24]
Foot Protection	Closed-Toe, Chemical-Resistant Shoes	Protects against spills and falling objects.[25]

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a standardized operational procedure is critical to minimizing risk. The following workflow provides a logical sequence for handling N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide.

Caption: Workflow for the safe handling of N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide.

Spill and Emergency Procedures: Preparedness is Key

In the event of a spill or accidental exposure, a swift and informed response is critical.

Minor Spill (Contained within a fume hood):

• Alert personnel in the immediate area.

• Ensure appropriate PPE is worn before cleanup.

• Absorb the spill with an inert, non-combustible absorbent material (e.g., sand, vermiculite).

• Collect the absorbed material into a clearly labeled, sealable container for hazardous waste disposal.[5]

• Decontaminate the spill area with a suitable solvent, followed by soap and water.

• Collect all cleanup materials as hazardous waste.

Major Spill (Outside of a fume hood):

• Evacuate the immediate area.

• Alert your institution's Environmental Health and Safety (EHS) department and follow their emergency procedures.

• Prevent the spread of the spill if it is safe to do so.

• Do not attempt to clean up a major spill without appropriate training and equipment.

Personnel Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[1][7][8]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][7][8]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1][7][8]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1][8]

Disposal Plan: Responsible Stewardship

Proper disposal of N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide and any associated waste is a critical component of laboratory safety and environmental responsibility.

Waste Segregation:

• Solid Waste: Unused or contaminated solid N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide, as well as contaminated items such as weighing paper, spatulas, and gloves, must be collected in a designated, properly labeled, and sealed hazardous waste container for halogenated organic solids.[5]

• Liquid Waste: Solutions containing N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide must be collected in a designated container for halogenated organic liquid waste. Do not mix with non-halogenated solvent waste.[5]

• Aqueous Waste: Aqueous solutions containing this compound should be treated as hazardous waste and collected separately.[5]

Final Disposal:

Arrange for the pickup and disposal of all hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.[26][27] Never dispose of this compound down the drain or in the regular trash.[28]

By integrating these safety protocols into your laboratory's standard operating procedures, you can confidently and safely utilize N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide in your research and development endeavors, fostering a culture of safety and scientific excellence.

References

• Tan, C. K., & Yeung, Y.-Y. (2013). Recent advances in stereoselective bromofunctionalization of alkenes using N-bromoamide reagents. Chemical Communications, 49(68), 7481–7494. [Link]

• ProTrain - QuickCare Solutions. (2026, March 3). Respirator Selection Guide: Choosing the Right PPE & Ensuring OSHA Compliance. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Recent advances in stereoselective bromofunctionalization of alkenes using N-bromoamide reagents. Retrieved from [Link]

• 3M. (n.d.). Respirator Selection | Respiratory Protection. Retrieved from [Link]

• University of California, Riverside. (2015, July 22). Personal Protective Equipment Selection Guide. Retrieved from [Link]

• 3M. (n.d.). 3M Respirator Selection Guide. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 22). Safety Data Sheet. Retrieved from [Link]

• ResearchGate. (2013, July 3). ChemInform Abstract: Recent Advances in Stereoselective Bromofunctionalization of Alkenes Using N-Bromoamide Reagents. Retrieved from [Link]

• Chemia. (2022, March 7). Highly selective yet gentle brominating agents:N-bromo compounds(1):Discussion series on bromination/iodination reactions 1. Retrieved from [Link]

• CHEMM. (2026, March 23). Personal Protective Equipment (PPE). Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). OSHA Respirator Requirements for Selected Chemicals | NIOSH. Retrieved from [Link]

• American Chemical Society. (2014, September 18). Site-Selective Aliphatic C–H Bromination Using N-Bromoamides and Visible Light. Retrieved from [Link]

• Got Gloves. (n.d.). Gloves Chemical Resistance Chart. Retrieved from [Link]

• Environmental Protection Agency. (n.d.). Chapter 5: Personal Protective Equipment Program. Retrieved from [Link]

• Thermo Fisher Scientific. (2015, January 19). Safety Data Sheet. Retrieved from [Link]

• American Chemistry Council. (n.d.). Protective Equipment. Retrieved from [Link]

• ChemScience. (2024, April 8). Safety Data Sheet: N-Bromosuccinimide. Retrieved from [Link]

• Washington State University Spokane. (n.d.). Glove Selection Chart. Retrieved from [Link]

• University of California, Berkeley. (n.d.). OSHA Glove Selection Chart. Retrieved from [Link]

• Washington State University Spokane. (n.d.). Glove Selection Chart. Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). Ansell Chemical Resistance Glove Chart. Retrieved from [Link]

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